Cas no 220285-28-9 (3-(2-Ethoxyphenyl)propanoic acid)
220285-28-9 structure
Product Name:3-(2-Ethoxyphenyl)propanoic acid
CAS No:220285-28-9
MF:C11H14O3
MW:194.227063655853
CID:239155
PubChem ID:2747694
Update Time:2025-04-19
3-(2-Ethoxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Ethoxyphenyl)propanoic acid
- 3-(2-Ethoxyphenyl)propionic acid
- Benzenepropanoic acid, 2-ethoxy-
- 2-Ethoxybenzenepropanoic acid
- 3-(2-Aethoxy-phenyl)-propionsaeure
- 3-(2-ethoxy-phenyl)-propionic acid
- AC1Q35M3
- Aethylaether-hydro-o-cumarsaeure
- Maybridge4_000797
- SBB017732
- SureCN1208625
- DTXSID50372683
- AKOS000118450
- HMS1523E05
- IDI1_031379
- Z89270870
- MFCD00016549
- Benzenepropanoic acid,2-ethoxy-
- 220285-28-9
- 3-(2-Ethoxyphenyl)propanoicacid
- F9995-0944
- SCHEMBL1208625
- F52925
- EN300-13002
- J-014433
- DB-365404
-
- MDL: MFCD00016549
- Inchi: 1S/C11H14O3/c1-2-14-10-6-4-3-5-9(10)7-8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
- InChI Key: IBGXZMNEERGARC-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=CC=1CCC(=O)O
Computed Properties
- Exact Mass: 194.09432
- Monoisotopic Mass: 194.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 2
Experimental Properties
- Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 77-82℃
- Boiling Point: 319.1±17.0 ºC (760 Torr),
- Flash Point: 121.9±14.4 ºC,
- Solubility: Slightly soluble (2.1 g/l) (25 º C),
- PSA: 46.53
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(2-Ethoxyphenyl)propanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2-Ethoxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183333-25g |
3-(2-Ethoxyphenyl)propionic acid |
220285-28-9 | 95% | 25g |
$552 | 2021-06-16 | |
| TRC | E895135-10mg |
3-(2-Ethoxyphenyl)propanoic Acid |
220285-28-9 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E895135-50mg |
3-(2-Ethoxyphenyl)propanoic Acid |
220285-28-9 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E895135-100mg |
3-(2-Ethoxyphenyl)propanoic Acid |
220285-28-9 | 100mg |
$ 80.00 | 2022-06-05 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02617-100g |
3-(2-ETHOXYPHENYL)PROPIONIC ACID |
220285-28-9 | 95% | 100g |
$350 | 2023-09-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33569-1g |
3-(2-Ethoxyphenyl)propionic acid, 96% |
220285-28-9 | 96% | 1g |
¥767.00 | 2023-03-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33569-5g |
3-(2-Ethoxyphenyl)propionic acid, 96% |
220285-28-9 | 96% | 5g |
¥2537.00 | 2023-03-07 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H33569-25g |
3-(2-Ethoxyphenyl)propionic acid, 96% |
220285-28-9 | 96% | 25g |
¥7301.00 | 2023-03-07 | |
| Chemenu | CM183333-25g |
3-(2-Ethoxyphenyl)propionic acid |
220285-28-9 | 95% | 25g |
$552 | 2022-06-11 | |
| Enamine | EN300-13002-0.05g |
3-(2-ethoxyphenyl)propanoic acid |
220285-28-9 | 95.0% | 0.05g |
$19.0 | 2025-02-21 |
3-(2-Ethoxyphenyl)propanoic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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